molecular formula C13H15NO2 B8356689 4-(3-Pyridyl)cyclohex-3-en-1-one ethylene acetal

4-(3-Pyridyl)cyclohex-3-en-1-one ethylene acetal

Cat. No. B8356689
M. Wt: 217.26 g/mol
InChI Key: LRGCSWXTLXXIHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-Pyridyl)cyclohex-3-en-1-one ethylene acetal is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(3-Pyridyl)cyclohex-3-en-1-one ethylene acetal suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-Pyridyl)cyclohex-3-en-1-one ethylene acetal including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(3-Pyridyl)cyclohex-3-en-1-one ethylene acetal

Molecular Formula

C13H15NO2

Molecular Weight

217.26 g/mol

IUPAC Name

3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)pyridine

InChI

InChI=1S/C13H15NO2/c1-2-12(10-14-7-1)11-3-5-13(6-4-11)15-8-9-16-13/h1-3,7,10H,4-6,8-9H2

InChI Key

LRGCSWXTLXXIHR-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CC=C1C3=CN=CC=C3)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thionyl chloride (45 mL, 622.5 mmol) was slowly added to a solution of 4-hydroxy-4-(3-pyridyl)cyclohexanone ethylene ketal (prepared as in step a, 29.3 g, 124.5 mmol) in pyridine (250 mL) at −10° C. After stirring at 0° C. for 2.5 h, the reaction mixture was poured onto ice and adjusted to pH 8 with 2 N NaOH. The aqueous layer was extracted with CH2Cl2 (100 mL×3) and the combined organic layers were washed with brine (200 mL), dried with MgSO4, and concentrated in vacuo to afford crude 4-(3-pyridyl)cyclohex-3-en-1-one ethylene ketal, which was used without further purification.
Quantity
45 mL
Type
reactant
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step One
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Three

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